Cas no 1804482-29-8 (5-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-6-acetonitrile)
5-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-6-acetonitrile
-
- Inchi: 1S/C9H6F3N3O3/c1-5-4-7(18-9(10,11)12)8(15(16)17)14-6(5)2-3-13/h4H,2H2,1H3
- InChI Key: JXMYNNOZALSNOR-UHFFFAOYSA-N
- SMILES: FC(OC1=C([N+](=O)[O-])N=C(CC#N)C(C)=C1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 360
- XLogP3: 2.3
- Topological Polar Surface Area: 91.7
5-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-6-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029082245-1g |
5-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-6-acetonitrile |
1804482-29-8 | 97% | 1g |
$1,534.70 | 2022-04-02 |
5-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-6-acetonitrile Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 5-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-6-acetonitrile
Research Brief on 5-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1804482-29-8)
5-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1804482-29-8) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its nitro and trifluoromethoxy functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting infectious diseases and metabolic disorders.
The synthesis of 5-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-6-acetonitrile involves multi-step organic reactions, including nitration, trifluoromethoxylation, and acetonitrile incorporation. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of pyridine-based kinase inhibitors, which are being investigated for their efficacy in cancer treatment. The study demonstrated that the compound's structural features contribute to enhanced binding affinity and selectivity toward specific kinase targets.
In addition to its role in kinase inhibitor development, recent research has explored the compound's potential as a building block for agrochemicals. A 2024 report in Bioorganic & Medicinal Chemistry Letters detailed its use in the synthesis of novel pesticides with improved environmental stability and target specificity. The trifluoromethoxy group, in particular, was found to enhance the compound's lipophilicity, thereby improving its penetration through biological membranes.
Pharmacokinetic studies of derivatives of 5-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-6-acetonitrile have also revealed promising results. A preclinical study conducted in 2023 demonstrated that these derivatives exhibit favorable metabolic stability and low toxicity profiles, making them suitable candidates for further drug development. The study emphasized the importance of the acetonitrile moiety in modulating the compound's bioavailability and metabolic clearance.
Despite these advancements, challenges remain in the large-scale production and purification of 5-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-6-acetonitrile. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce byproduct formation. A 2024 patent application disclosed a novel catalytic method for the trifluoromethoxylation step, which significantly enhances the efficiency of the overall synthesis process.
In conclusion, 5-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1804482-29-8) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and diverse applications underscore its potential as a key player in the development of next-generation therapeutics and agrochemicals. Future research should focus on further elucidating its mechanistic roles and expanding its utility in drug discovery pipelines.
1804482-29-8 (5-Methyl-2-nitro-3-(trifluoromethoxy)pyridine-6-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)